Cas no 16270-76-1 (Diphosphoric acid,potassium salt (1:3))

• Product Name: Diphosphoric acid,potassium salt (1:3)
• CAS No: 16270-76-1
• MF: HK₃O₇P₂
• MW: 292.246165037155
• CID: 231998
• PubChem ID: 9860844
• Update Time: 2025-04-19

Diphosphoric acid,potassium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• Diphosphoric acid,potassium salt (1:3)
• tripotassium hydrogen diphosphate
• tripotassium diphosphate
• 16270-76-1
• tripotassium;[hydroxy(oxido)phosphoryl] phosphate

• Inchi： 1S/3K.H4O7P2/c;;;1-8(2,3)7-9(4,5)6/h;;;(H2,1,2,3)(H2,4,5,6)/q3*+1;/p-3
• InChI Key： LSKHZZSZLMMIMU-UHFFFAOYSA-K
• SMILES： [K+].[K+].[K+].P(=O)([O-])(O)OP(=O)([O-])[O-]

Computed Properties

• Exact Mass: 306.7979
• Monoisotopic Mass: 291.8108708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 172.5